Barium-138

• IUPAC Name: barium-138
• InChI: InChI=1S/Ba/i1+1
• InChI Key: DSAJWYNOEDNPEQ-OUBTZVSYSA-N
• Canonical SMILES: [Ba]
• Isomeric SMILES: [138Ba]
• Molecular Formula: Ba
• DSSTOX Substance ID: DTXSID40164473
• Molecular Weight: 137.905247 g/mol
• CAS No.: 15010-01-2

Description

Barium-138 is a stable isotope of the chemical element barium, which belongs to the alkaline earth metal group in the periodic table. It has an atomic number of 56 and a mass number of 138, making it the most abundant isotope of barium, accounting for approximately 71.7% of natural barium . This compound is characterized by its high atomic mass and stability, and it does not undergo radioactive decay.

Preparation Methods

Synthetic Routes and Reaction Conditions

Barium-138 can be isolated from natural barium sources through various methods. One common method involves the use of ion exchange chromatography, where barium ions are separated based on their isotopic mass . This method is particularly useful for obtaining high-purity this compound for scientific research and industrial applications.

Industrial Production Methods

In industrial settings, this compound is typically produced as a byproduct of the extraction and processing of barium minerals such as barite (barium sulfate) and witherite (barium carbonate). The extraction process involves crushing the mineral ores, followed by chemical treatments to isolate barium compounds. These compounds are then subjected to further purification processes to obtain this compound .

Chemical Reactions Analysis

Types of Reactions

Barium-138, like other barium isotopes, undergoes various chemical reactions, including:

Oxidation: Barium reacts with oxygen to form barium oxide (BaO) and barium peroxide (BaO₂) under different conditions.

Reduction: Barium can be reduced from its compounds using strong reducing agents such as hydrogen or carbon.

Substitution: Barium can participate in substitution reactions, where it replaces other cations in compounds.

Common Reagents and Conditions

Oxidation: Barium reacts with oxygen at elevated temperatures to form barium oxide.

Reduction: Barium compounds can be reduced using hydrogen gas at high temperatures to yield elemental barium.

Substitution: Barium can replace other cations in aqueous solutions, particularly in the presence of complexing agents.

Major Products Formed

Barium Oxide (BaO): Formed by the oxidation of barium in the presence of oxygen.

Barium Peroxide (BaO₂): Formed by the oxidation of barium in excess oxygen.

Elemental Barium: Obtained by the reduction of barium compounds using hydrogen or carbon.

Scientific Research Applications

Barium-138 has a wide range of applications in scientific research, including:

Chemistry: Used as a tracer in chemical reactions to study reaction mechanisms and pathways.

Biology: Employed in biological studies to investigate the role of barium in biological systems.

Medicine: This compound is used in the production of barium sulfate, which is a contrast agent for X-ray imaging and computed tomography (CT) scans.

Industry: Utilized in the manufacturing of ceramics, glass, and other materials where barium compounds are required.

Mechanism of Action

The mechanism of action of barium-138 depends on its chemical form and application. In medical imaging, barium sulfate works by increasing the absorption of X-rays, allowing for clear visualization of the gastrointestinal tract . The high atomic number of barium (56) makes it an effective contrast agent, as it absorbs X-rays more efficiently than surrounding tissues .

Comparison with Similar Compounds

Barium-138 can be compared with other stable isotopes of barium, such as barium-137 and barium-136. While all these isotopes share similar chemical properties, this compound is unique due to its higher natural abundance and stability . Other similar compounds include:

Barium-137: Another stable isotope of barium, accounting for approximately 11% of natural barium.

Barium-136: A stable isotope of barium, accounting for approximately 7.9% of natural barium.

This compound’s high natural abundance and stability make it particularly valuable for various scientific and industrial applications, distinguishing it from its isotopic counterparts.

Biological Activity

Barium-138 ($^{138}\text{Ba}$) is one of the stable isotopes of barium, which is a member of the alkaline earth metals group in the periodic table. While barium itself has a range of industrial and medical applications, understanding the biological activity of its isotopes, particularly $^{138}\text{Ba}$, is essential for evaluating their environmental and health impacts.

Overview of this compound

This compound is characterized by the following properties:

Property	Value
Atomic Mass (Da)	137.9052472
Natural Abundance (%)	71.7
Neutron Number (N)	82
Atomic Number (Z)	56
Half-life	Stable
Electron Configuration Block	s

Barium compounds, particularly soluble forms, are known to be toxic to biological systems, while stable isotopes like $^{138}\text{Ba}$ are less likely to pose direct health risks due to their non-radioactive nature .

Toxicological Profile

Research indicates that exposure to barium can lead to various biological effects, primarily through its soluble salts. A notable study highlighted that rats exposed to high doses of barium chloride exhibited significant physiological changes:

• Kidney Effects : Decreased relative kidney weight was observed in female rats administered doses ranging from 66 to 198 mg barium/kg/day. Additionally, blood urea nitrogen (BUN) levels decreased, although this was not deemed biologically significant .
• Mortality Rates : In acute studies, mortality rates increased with higher doses; for example, 30% mortality was noted in male rats exposed to 200 mg barium/kg/day .
• Neurotoxicity : Slight decreases in motor activity were recorded at doses as low as 10 mg barium/kg/day, with more pronounced effects at higher doses .

Case Studies

• Acute Toxicity Studies : In a controlled study involving F344/N rats, exposure to barium chloride resulted in significant decreases in body weight and water consumption at high exposure levels (200 mg/kg/day). The study also reported a mortality rate of 30% among males exposed to this concentration during the last week of observation .
• Marine Biology : Research has shown that barium isotopes can influence marine ecosystems. For instance, studies on seawater have indicated that the removal of barium and hydrogen sulfide can improve marine habitability for early animal life forms, suggesting a role for barium in biological cycling within aquatic environments .

Mechanisms of Biological Activity

Barium's biological activity can be attributed to its chemical behavior and interactions with biological systems:

• Uptake by Organisms : Barium is known to be taken up by plants and microorganisms. Its presence in soil and water influences nutrient cycling and can affect plant growth and health. The uptake mechanisms involve both passive diffusion and active transport processes .
• Environmental Impact : The isotope composition of barium can serve as a tracer for understanding nutrient cycling in ecosystems. Studies have indicated that variations in barium abundance correlate with other nutrient elements like potassium and magnesium, reflecting its role in ecological dynamics .